molecular formula C15H18N4O2 B6126864 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide

1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide

Cat. No. B6126864
M. Wt: 286.33 g/mol
InChI Key: ZKZIFAVTFJBJGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide, also known as PHQMP, is a chemical compound that has been widely studied in the field of neuroscience. PHQMP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that is involved in learning and memory processes. The purpose of

Mechanism of Action

1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide is a selective antagonist of the NMDA receptor, which means that it blocks the activity of this receptor. The NMDA receptor is involved in the regulation of synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. By blocking the NMDA receptor, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide can disrupt this process and affect learning and memory processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide are complex and depend on the specific experimental conditions. In general, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide has been shown to block the activity of the NMDA receptor and reduce the levels of glutamate, which is the primary neurotransmitter that activates this receptor. This can lead to a variety of physiological effects, including changes in synaptic plasticity, neuronal excitability, and synaptic transmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide is its selectivity for the NMDA receptor, which allows researchers to study the specific effects of this receptor on neuronal function. In addition, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide is relatively stable and can be easily synthesized in the laboratory. However, there are also some limitations to using 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide in lab experiments. For example, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide has a relatively short half-life, which means that it may not be effective for long-term studies. In addition, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide can have off-target effects on other receptors and signaling pathways, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide and the NMDA receptor. One area of interest is the role of the NMDA receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new drugs that target the NMDA receptor, either as agonists or antagonists, for the treatment of neurological and psychiatric disorders. Finally, there is also interest in studying the role of the NMDA receptor in synaptic plasticity and learning and memory processes, and how this knowledge can be used to develop new treatments for cognitive disorders.

Synthesis Methods

1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide can be synthesized using a multi-step process that involves the reaction of 2-aminobenzonitrile with ethyl acetoacetate to form 2-(2-oxo-2-phenylethyl)benzonitrile. This intermediate is then reacted with 4-chloromethylquinazoline to form 1-[(4-chloromethyl-2-quinazolinyl)methyl]-2-(2-oxo-2-phenylethyl)benzonitrile. Finally, this compound is hydrolyzed to form 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide has been used extensively in scientific research to study the NMDA receptor and its role in various neurological and psychiatric disorders. For example, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide has been used to study the role of the NMDA receptor in depression, schizophrenia, and Alzheimer's disease. In addition, 1-[(4-hydroxy-2-quinazolinyl)methyl]-4-piperidinecarboxamide has been used to study the effects of NMDA receptor antagonists on learning and memory processes.

properties

IUPAC Name

1-[(4-oxo-3H-quinazolin-2-yl)methyl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N4O2/c16-14(20)10-5-7-19(8-6-10)9-13-17-12-4-2-1-3-11(12)15(21)18-13/h1-4,10H,5-9H2,(H2,16,20)(H,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKZIFAVTFJBJGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)N)CC2=NC3=CC=CC=C3C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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